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Abstract

Tetrakis(1-methoxy-2-propoxy)silane, a tetraalkoxysilane, is a versatile chemical
intermediate utilized in a range of industrial and research applications, including the synthesis
of silicon dioxide networks and surface modification. An in-depth understanding of its stability
and reactivity is paramount for its effective and safe handling, storage, and application. This
technical guide provides a comprehensive overview of the stability and reactivity of Tetrakis(1-
methoxy-2-propoxy)silane, drawing upon established principles of organosilicon chemistry.
While specific kinetic and thermodynamic data for this particular molecule are not readily
available in published literature, this guide leverages data from analogous tetraalkoxysilanes to
provide a robust framework for its chemical behavior. This document covers its hydrolytic and
thermal stability, key reactions, and generalized experimental protocols for their assessment.

Chemical and Physical Properties

Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester with four 1-methoxy-2-propoxy
groups attached to a central silicon atom.[1] A summary of its known physical properties is
presented in Table 1.
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Property Value Reference
Molecular Formula C16H3608Si [2]
Molecular Weight 384.54 g/mol [3]
Appearance Liquid [1]

Boiling Point 158 °C @ 1.00 mmHg [3114]
Density 1.010 g/mL [3]

Flash Point 110.00 °C - 141.7 °C [315]

Stability Profile
Hydrolytic Stability
Tetrakis(1-methoxy-2-propoxy)silane is susceptible to hydrolysis in the presence of water.

This reaction is a cornerstone of its chemistry, leading to the formation of silanols (Si-OH) and
the liberation of 1-methoxy-2-propanol.[1] The overall reaction can be represented as:

Si(OCH(CH3)CH20CHS3)4 + 4H20 = Si(OH)4 + 4 HOCH(CH3)CH20CHs

This hydrolysis is generally slow in neutral, high-purity water but is significantly accelerated by
both acidic and basic catalysts.[6] The stability of the compound is therefore highly dependent
on the pH and moisture content of its environment. It is recommended to store Tetrakis(1-
methoxy-2-propoxy)silane in tightly sealed containers in a dry environment to prevent
premature hydrolysis.[1]

Thermal Stability

While specific thermogravimetric analysis (TGA) data for Tetrakis(1-methoxy-2-
propoxy)silane is not publicly available, information on related tetraalkoxysilanes suggests
that its thermal decomposition occurs at elevated temperatures. Irritating fumes and organic
acid vapors may be generated when the material is exposed to high temperatures or open
flame.[1] The primary decomposition products are expected to be silicon dioxide,
methoxypropanol, and organic acid vapors.[1] The reported flash point of 110-141.7°C
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indicates that the compound is combustible and should be kept away from heat, sparks, and
open flames.[1][3][5]

Reactivity Profile
Hydrolysis and Condensation

The most significant reaction of Tetrakis(1-methoxy-2-propoxy)silane is its hydrolysis, which
is typically followed by a series of condensation reactions.

Hydrolysis Condensation

+H20 + (RO)Si(OH)3
Tetrakis(1-methoxy-2-propoxy)silane - ROH Silanetriol - H20 Siloxane Network
Si(OR)4 (RO)Si(OH)3 (Sio2)n

Click to download full resolution via product page
Caption: Generalized Hydrolysis and Condensation Pathway.

The hydrolysis proceeds in a stepwise manner, with each of the four alkoxy groups being
replaced by a hydroxyl group. The resulting silanols are reactive intermediates that readily
undergo condensation with other silanols or with unreacted alkoxysilanes to form siloxane
bonds (Si-O-Si), eliminating water or alcohol in the process. This polycondensation leads to the
formation of a three-dimensional silicon dioxide network, which is the basis for its application in
sol-gel processes and as a coating precursor.

Incompatible Materials

Tetrakis(1-methoxy-2-propoxy)silane is incompatible with strong oxidizing agents.[1] Contact
with these materials should be avoided as it could lead to vigorous and potentially hazardous
reactions.

Experimental Protocols
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The following sections describe generalized experimental protocols for assessing the stability
and reactivity of alkoxysilanes, which can be adapted for Tetrakis(1-methoxy-2-
propoxy)silane.

Hydrolysis Kinetics Study by NMR Spectroscopy

This protocol outlines a general method for monitoring the hydrolysis of an alkoxysilane using
Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8]

Prepare a solution of Tetrakis(1-methoxy-2-propoxy)silane
in a deuterated solvent (e.g., acetone-d6).

Add a known amount of D20 or a buffered D20 solution
to initiate hydrolysis.

chuire 1H NMR spectra at regular time intervals)

'

Cntegrate the signals corresponding to the alkoxy protons)

of the reactant and the alcohol protons of the product.

'

(Plot the concentration of the reactant versus time)

to determine the reaction rate.

Click to download full resolution via product page
Caption: Workflow for NMR-based Hydrolysis Study.

Methodology:

o Sample Preparation: Prepare a stock solution of Tetrakis(1-methoxy-2-propoxy)silane in a
deuterated solvent (e.g., acetone-d6) in an NMR tube.
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e Initiation of Hydrolysis: To initiate the hydrolysis, add a precise amount of D20 or a buffered
D20 solution to the NMR tube. The pH of the solution can be adjusted to study its effect on
the hydrolysis rate.

 NMR Data Acquisition: Immediately after the addition of D20, start acquiring *H NMR spectra
at regular time intervals.

o Data Analysis: The extent of hydrolysis can be quantified by integrating the proton signals of
the methoxy and propoxy groups of the starting material and the corresponding signals of
the liberated 1-methoxy-2-propanol.

» Kinetic Analysis: Plot the natural logarithm of the concentration of the remaining Tetrakis(1-
methoxy-2-propoxy)silane versus time. For a pseudo-first-order reaction, the slope of this
plot will be the negative of the observed rate constant (k_obs).

Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)

This protocol describes a general procedure for evaluating the thermal stability of an
organosilicon compound using TGA.[9][10][11]
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f Tetrakis(1-methoxy-2-propoxy)silane into a TGA pan.

(Place the pan in the TGA furnace)

(Heat the sample at a constant rate (e.g., 10 °C/minD

(Place a small, accurately weighed sample (5-10 mg))
0

under a controlled atmosphere (e.g., nitrogen or air).

'

Gecord the sample weight as a function of temperature)

'

Analyze the resulting TGA curve to determine the onset of decomposition
and the temperature of maximum weight loss.

Click to download full resolution via product page
Caption: Workflow for TGA-based Thermal Stability Study.
Methodology:

o Sample Preparation: Accurately weigh a small amount (typically 5-10 mg) of Tetrakis(1-
methoxy-2-propoxy)silane into a tared TGA crucible (e.g., alumina or platinum).

 Instrument Setup: Place the crucible in the TGA instrument.

e Thermal Program: Heat the sample from ambient temperature to a final temperature (e.g.,
800 °C) at a controlled heating rate (e.g., 10 °C/min). The experiment should be conducted
under a controlled atmosphere, such as an inert gas (e.g., nitrogen) to study thermal
decomposition or in an oxidative atmosphere (e.g., air) to study oxidative stability.

o Data Acquisition: The instrument will record the mass of the sample as a function of
temperature.
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o Data Analysis: The resulting thermogram (a plot of mass vs. temperature) will show the
temperatures at which weight loss occurs, indicating decomposition. The onset temperature
of decomposition and the temperature of maximum rate of weight loss (from the derivative of
the TGA curve) are key parameters for assessing thermal stability.

Conclusion

Tetrakis(1-methoxy-2-propoxy)silane is a stable compound under anhydrous conditions but
readily undergoes hydrolysis in the presence of water, a reaction that is central to its utility in
materials science. Its thermal stability is sufficient for many applications, but it is a combustible
liquid that will decompose at elevated temperatures. The reactivity is dominated by the
hydrolysis of its Si-O-C bonds to form silanols, which then condense to form polysiloxane
networks. By understanding these fundamental aspects of its stability and reactivity,
researchers and professionals can effectively and safely utilize Tetrakis(1-methoxy-2-
propoxy)silane in their respective fields. Further research to quantify the specific kinetic and
thermodynamic parameters of this compound would be beneficial for more precise control of its
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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